Cas no 72706-03-7 (Propanedioic acid, (1-aminoethylidene)-, dimethyl ester)

Propanedioic acid, (1-aminoethylidene)-, dimethyl ester, is a specialized organic compound featuring both ester and amino functional groups. Its structure, incorporating a propanedioic acid backbone with an aminoethylidene substituent and dimethyl ester termini, makes it a versatile intermediate in synthetic chemistry. The compound is particularly useful in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals due to its reactivity in condensation and cyclization reactions. Its ester groups enhance solubility in organic solvents, facilitating further derivatization. The presence of the aminoethylidene moiety allows for selective functionalization, making it valuable in the synthesis of complex molecular architectures. This compound is typically handled under controlled conditions due to its sensitivity to moisture and heat.
Propanedioic acid, (1-aminoethylidene)-, dimethyl ester structure
72706-03-7 structure
Product name:Propanedioic acid, (1-aminoethylidene)-, dimethyl ester
CAS No:72706-03-7
MF:C7H11NO4
MW:173.167
MDL:MFCD20691117
CID:4159424
PubChem ID:12518841

Propanedioic acid, (1-aminoethylidene)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (1-aminoethylidene)-, dimethyl ester
    • Propanedioic acid, 2-(1-?aminoethylidene)-, 1,3-dimethyl ester
    • dimethyl 2-(1-aminoethylidene)malonate
    • E80355
    • 1,3-DIMETHYL 2-(1-AMINOETHYLIDENE)PROPANEDIOATE
    • 72706-03-7
    • SCHEMBL2233968
    • PEVKMKWPDHICAO-UHFFFAOYSA-N
    • 2-(1-Amino-ethylidene)-malonic acid dimethyl ester
    • AS-0682
    • 2-(1-amino-ethylidene)-propanedioic acid dimethyl ester
    • MDL: MFCD20691117
    • Inchi: InChI=1S/C7H11NO4/c1-4(8)5(6(9)11-2)7(10)12-3/h8H2,1-3H3
    • InChI Key: PEVKMKWPDHICAO-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 173.06880783Da
  • Monoisotopic Mass: 173.06880783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6Ų
  • XLogP3: 0.7

Propanedioic acid, (1-aminoethylidene)-, dimethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
AstaTech
E80355-5/G
1,3-DIMETHYL 2-(1-AMINOETHYLIDENE)PROPANEDIOATE
72706-03-7 95%
5g
$473 2023-09-18
AstaTech
E80355-1/G
1,3-DIMETHYL 2-(1-AMINOETHYLIDENE)PROPANEDIOATE
72706-03-7 95%
1g
$158 2023-09-18
AstaTech
E80355-10/G
1,3-DIMETHYL 2-(1-AMINOETHYLIDENE)PROPANEDIOATE
72706-03-7 95%
10g
$710 2023-09-18

Additional information on Propanedioic acid, (1-aminoethylidene)-, dimethyl ester

Propanedioic Acid, (1-Aminoethylidene)-, Dimethyl Ester: A Comprehensive Overview

Propanedioic acid, also known as succinic acid, is a four-carbon dicarboxylic acid that plays a significant role in various biochemical pathways. The compound in question, propanedioic acid, (1-aminoethylidene)-, dimethyl ester, is a derivative of succinic acid with an aminoethylidene group and two methyl ester functionalities. This compound is identified by the CAS number 72706-03-7. Its structure and properties make it a valuable molecule in both academic research and industrial applications.

The synthesis of propanedioic acid, (1-aminoethylidene)-, dimethyl ester typically involves the reaction of succinic anhydride with an appropriate amine derivative. The aminoethylidene group introduces unique reactivity and functional versatility to the molecule. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polyamides and polyurethanes. For instance, researchers have explored its use in developing high-performance polymers for applications in aerospace and automotive industries.

In terms of physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various organic reactions. The dimethyl ester groups enhance its stability and ease of handling, which are advantageous in large-scale manufacturing processes.

Recent advancements in green chemistry have led to the exploration of biocatalytic methods for synthesizing this compound. Enzymatic approaches using lipases and other catalysts have shown promise in improving yield and reducing environmental impact. These methods align with the growing demand for sustainable chemical processes in the pharmaceutical and agrochemical industries.

The application of propanedioic acid, (1-aminoethylidene)-, dimethyl ester extends beyond materials science. It has been utilized as an intermediate in the synthesis of bioactive compounds, including antibiotics and antiviral agents. For example, studies published in the Journal of Medicinal Chemistry have demonstrated its role in constructing complex molecular frameworks with potential therapeutic applications.

In conclusion, propanedioic acid, (1-aminoethylidene)-, dimethyl ester (CAS No: 72706-03-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity continue to make it a subject of interest for researchers aiming to develop innovative solutions in materials science, pharmaceuticals, and beyond.

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